Cas no 70021-45-3 (Benzo[b]thiophene,tetramethyl- (9CI))

• Product Name: Benzo[b]thiophene,tetramethyl- (9CI)
• CAS No: 70021-45-3
• MF: C₁₂H₁₄S
• MW: 190.304562091827
• CID: 573466
• PubChem ID: 155356
• Update Time: 2025-04-19

Benzo[b]thiophene,tetramethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene,tetramethyl- (9CI)
• 2,3,4,5-tetramethyl-1-benzothiophene
• Benzo(b)thiophene, tetramethyl-
• Tetramethylbenzo(b)thiophene
• DTXSID60220308
• 70021-45-3
• SCHEMBL2384277

• Inchi： 1S/C12H14S/c1-7-5-6-11-12(8(7)2)9(3)10(4)13-11/h5-6H,1-4H3
• InChI Key： YIZRQMIIWMNLIP-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C2=C1C=CC(C)=C2C

Computed Properties

• Exact Mass: 190.08172
• Monoisotopic Mass: 190.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes